Cas no 376609-66-4 (2-Methoxy-4-(1H-tetrazol-5-yl)phenol)

2-Methoxy-4-(1H-tetrazol-5-yl)phenol is a versatile heterocyclic compound featuring a phenol core substituted with a methoxy group and a tetrazole moiety. The presence of the tetrazole ring enhances its utility in medicinal chemistry and material science due to its bioisosteric properties, often serving as a carboxylic acid mimic. This compound exhibits potential as a building block in pharmaceutical synthesis, particularly for designing enzyme inhibitors or receptor modulators. Its structural features also contribute to applications in coordination chemistry, where it may act as a ligand for metal complexes. The compound’s stability and functional group compatibility make it valuable for research and industrial applications requiring precise molecular modifications.
2-Methoxy-4-(1H-tetrazol-5-yl)phenol structure
376609-66-4 structure
Product Name:2-Methoxy-4-(1H-tetrazol-5-yl)phenol
CAS No:376609-66-4
MF:C8H8N4O2
MW:192.17472076416
MDL:MFCD17430401
CID:851746
PubChem ID:135629806
Update Time:2025-10-15

2-Methoxy-4-(1H-tetrazol-5-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxy-4-(1H-tetrazol-5-yl)phenol
    • 2-methoxy-4-(2H-tetrazol-5-yl)Phenol
    • Phenol, 2-methoxy-4-(1H-tetrazol-5-yl)-
    • 2-methoxy-4-(1H-1,2,3,4-tetrazol-5-yl)phenol
    • SP3025
    • BBL032799
    • 5575AJ
    • STL163673
    • TRA0037546
    • SY012321
    • 2-Methoxy-4-(1H-tetrazole-5-yl)phenol
    • Z1235968114
    • (4E)-4-(1,2-dihydrotetrazol-5-ylidene)-2-methoxycyclohexa-2,5-dien-1-one
    • CID 135629806
    • Phenol, 2-methoxy-4-(2H-tetrazol-5-yl)-
    • 376609-66-4
    • BQA60966
    • DB-347203
    • MFCD17430401
    • AC1621
    • CS-11247
    • CS-0215477
    • 2-methoxy-4-(1h-tetrazol-5-yl) phenol
    • AKOS003808243
    • AKOS005060902
    • EN300-252368
    • 2-methoxy-4-(2H-1,2,3,4-tetrazol-5-yl)phenol
    • SCHEMBL1250505
    • MDL: MFCD17430401
    • Inchi: 1S/C8H8N4O2/c1-14-7-4-5(2-3-6(7)13)8-9-11-12-10-8/h2-4,13H,1H3,(H,9,10,11,12)
    • InChI Key: ODAXBFZKBKYTGD-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(C2=NNN=N2)C=C1OC

Computed Properties

  • Exact Mass: 192.06500
  • Monoisotopic Mass: 192.06472551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.9
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.421±0.06 g/cm3(Predicted)
  • Melting Point: 215.6-217.1 °C(Solv: water (7732-18-5))
  • Boiling Point: 436.5±55.0 °C(Predicted)
  • PSA: 83.92000
  • LogP: 0.58090
  • pka: 3.93±0.10(Predicted)

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2-Methoxy-4-(1H-tetrazol-5-yl)phenol Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:376609-66-4)2-Methoxy-4-(1H-tetrazol-5-yl)phenol
Order Number:A924235
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:39
Price ($):453.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:376609-66-4)2-Methoxy-4-(1H-tetrazol-5-yl)phenol
A924235
Purity:99%
Quantity:5g
Price ($):453.0
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